Cas no 17509-21-6 (5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 17509-21-6
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• MDL: MFCD00435970
• CID: 1361066
• PubChem ID: 731455
• Update Time: 2025-04-20

5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 5-(4-methylphenyl)-
• 5-(4-methylphenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• G32840
• 5-(4-methylphenyl)-3H-thieno[2,3-d]pyrimidin-4-one
• HMS3359M05
• SCHEMBL2369146
• Cambridge id 6943923
• EN300-17383
• MLS000716680
• 17509-21-6
• 5-p-Tolylthieno[2,3-d]pyrimidin-4(3H)-one
• AKOS000269689
• AKOS000273109
• SMR000278197
• Z56924442
• CS-0236838
• SR-01000246859
• 5-(4-methylphenyl)-1H-thieno[2,3-d]pyrimidin-4-one
• HMS2637I05
• SR-01000246859-1
• DTXSID401322192
• CHEMBL1427554
• MFCD00435970
• 5-(4-Methylphenyl)-3H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD00435970
• Inchi： 1S/C13H10N2OS/c1-8-2-4-9(5-3-8)10-6-17-13-11(10)12(16)14-7-15-13/h2-7H,1H3,(H,14,15,16)
• InChI Key： JYFIHIWXQSVJIL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)C2C(NC=NC1=2)=O

Computed Properties

• Exact Mass: 242.05138412g/mol
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.7Ų